![molecular formula C18H29BrN2Si B1532422 5-Bromo-2-ethyl-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine CAS No. 1246088-36-7](/img/structure/B1532422.png)
5-Bromo-2-ethyl-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
Overview
Description
Pyrazolo[3,4-b]pyridine derivatives are a class of compounds that have attracted wide pharmaceutical interest due to their potential bioactive properties . They are often used as building blocks in organic synthesis .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives often involves reactions with heterocyclic amines and active methylene compounds . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol has been introduced .Chemical Reactions Analysis
The chemical reactions involving these compounds often involve catalysts such as amorphous carbon-supported sulfonic acid (AC-SO3H) and occur under specific conditions . The reactions can lead to a variety of products with different yields .Scientific Research Applications
Chemical Characterization and Spectroscopy
5-Bromo-2-ethyl-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine, due to its structural complexity, is likely subject to extensive spectroscopic characterization to determine its molecular structure, vibrational frequencies, and chemical shift values. Spectroscopic techniques such as Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential tools for this purpose. Density Functional Theory (DFT) calculations, utilizing functionals like B3LYP, CAMB3LYP, and B3PW91 with basis sets such as 6–31++G(d,p), can provide optimized geometric structures and insight into the electronic properties, including the Highest Occupied Molecular Orbital - Lowest Unoccupied Molecular Orbital (HOMO-LUMO) energies and non-linear optical (NLO) properties (Vural & Kara, 2017).
Antimicrobial and Antiviral Applications
Compounds structurally related to this compound, such as those containing bromine and pyridine rings, have been explored for their antimicrobial and antiviral activities. For instance, analogs with substitutions on the pyridine ring have shown to inhibit the replication of retroviruses in cell culture, indicating potential applications in antiviral therapy (Hocková et al., 2003).
Synthetic Applications
The bromine atom present in this compound makes it a valuable building block in organic synthesis, especially in cross-coupling reactions like the Suzuki reaction. Such compounds can be used to synthesize novel pyridine derivatives with potential applications ranging from liquid crystal technology to biological activities. Density Functional Theory (DFT) studies on related compounds can shed light on their electronic structures and reactivity indices, further enhancing their utility in synthetic chemistry (Ahmad et al., 2017).
Mechanism of Action
Target of Action
Compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Mode of Action
It’s worth noting that in suzuki–miyaura coupling reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new pd–c bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Compounds with similar structures have been used in suzuki–miyaura coupling reactions , which are key biochemical pathways in the synthesis of various organic compounds .
Result of Action
It’s worth noting that in suzuki–miyaura coupling reactions, the result of the reaction is the formation of a new carbon–carbon bond .
Properties
IUPAC Name |
(5-bromo-2-ethylpyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29BrN2Si/c1-8-17-10-15-9-16(19)11-20-18(15)21(17)22(12(2)3,13(4)5)14(6)7/h9-14H,8H2,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRXNKZKAHYEJCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=CC(=CN=C2N1[Si](C(C)C)(C(C)C)C(C)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29BrN2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90678439 | |
Record name | 5-Bromo-2-ethyl-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90678439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1246088-36-7 | |
Record name | 5-Bromo-2-ethyl-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90678439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.